5-Amino-2-(ethylsulfonyl)benzonitrile

• CAS No.: 918812-59-6
• Molecular Formula: C9H10N2O2S
• Molecular Weight: 210.26 g/mol
• IUPAC Name: 5-amino-2-ethylsulfonylbenzonitrile
• InChI: InChI=1S/C9H10N2O2S/c1-2-14(12,13)9-4-3-8(11)5-7(9)6-10/h3-5H,2,11H2,1H3
• InChI Key: JZHIKYRIGVGSAN-UHFFFAOYSA-N
• Canonical SMILES: CCS(=O)(=O)C1=C(C=C(C=C1)N)C#N

Description

5-Amino-2-(ethylsulfonyl)benzonitrile is a useful research compound. Its molecular formula is C9H10N2O2S and its molecular weight is 210.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 6A (0.554 g, 2.31 mmol) in MeOH (60 mL) was hydrogenated (60 psi) over 10% palladium on carbon (99 mg) for 3 h at rt. The reaction mixture was filtered and concentrated under reduced pressure to give 6B (464 mg, 96%) as an off-white solid. 1H NMR (400 MHz, CDCl3) δ 1.30 (t, J=7.25 Hz, 3H), 3.30 (q, J=7.47 Hz, 2H), 4.62 (s, 2H), 6.89 (dd, J=8.79, 2.64 Hz, 1H), 7.04 (d, J=2.20 Hz, 1H), 7.83 (d, J=8.79 Hz, 1H).